2-Chloro-1-fluoro-4-(2,2,2-trifluoroethyl)-benzene
Overview
Description
2-Chloro-1-fluoro-4-(2,2,2-trifluoroethyl)-benzene is a useful research compound. Its molecular formula is C8H5ClF4 and its molecular weight is 212.57 g/mol. The purity is usually 95%.
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Scientific Research Applications
Reactivity and Substitution Characteristics
- Substitution Reactions: 2-Fluorotropone, a related compound, exhibits unique substitution reactions with secondary or tertiary amines, indicating distinct reactivity compared to other halogenated tropones like chloro-, bromo-, and iodo-tropone (Pietra & Cima, 1971).
Polymer Synthesis and Properties
- Polymer Synthesis: Synthesis of novel poly(arylene ether)s containing multi-substituted pentaphenylene moiety, including the use of bisfluoro monomers, demonstrates the utility of fluorinated benzene derivatives in polymer chemistry (Liaw et al., 2007).
Electrochemical Studies
- Electrochemical Fluorination: Electrochemical fluorination of aromatic compounds, including chlorobenzene, reveals the formation of perfluorocyclohexane and related derivatives, highlighting the application in synthesizing complex fluorinated structures (Inoue et al., 1973).
Photochemical Properties
- Photochemical Analysis: Studies on the fluorescence spectra and quenching of singlet state emission in fluoro(trifluoromethyl)benzenes, including similar compounds, provide insights into their photochemical behaviors, crucial for applications in photochemistry (Al-ani, 1973).
Material Science and Film Properties
- Polymer Film Properties: Research on soluble fluoro-polyimides derived from 1,3-bis(4-amino-2-trifluoromethyl- phenoxy) benzene indicates the significance of fluorinated benzenes in producing polymers with excellent thermal stability and desirable physical properties (Xie et al., 2001).
Properties
IUPAC Name |
2-chloro-1-fluoro-4-(2,2,2-trifluoroethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF4/c9-6-3-5(1-2-7(6)10)4-8(11,12)13/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWGYTDWBVNWYJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(F)(F)F)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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